Cas no 61699-39-6 (Carbonic acid, cyclooctyl ethyl ester)

Carbonic acid, cyclooctyl ethyl ester structure
61699-39-6 structure
Product Name:Carbonic acid, cyclooctyl ethyl ester
CAS No:61699-39-6
MF:C11H20O3
MW:200.274703979492
CID:469473
PubChem ID:20362234
Update Time:2025-04-19

Carbonic acid, cyclooctyl ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, cyclooctyl ethyl ester
    • cyclooctyl ethyl carbonate
    • FKROQROOPWUVLK-UHFFFAOYSA-N
    • Ethyl cyclooctyl carbonate
    • DTXSID80606069
    • 61699-39-6
    • SCHEMBL4630680
    • Inchi: 1S/C11H20O3/c1-2-13-11(12)14-10-8-6-4-3-5-7-9-10/h10H,2-9H2,1H3
    • InChI Key: FKROQROOPWUVLK-UHFFFAOYSA-N
    • SMILES: O(C(=O)OCC)C1CCCCCCC1

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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